Cas no 23676-05-3 (Methyl 4-morpholinobenzoate)

Methyl 4-morpholinobenzoate Properties

Names and Identifiers

• Methyl 4-morpholinobenzoate
• 4-(4-morpholinyl)Benzoic acid methyl ester
• Benzoic acid,4-(4-morpholinyl)-, methyl ester
• methyl 4-morpholin-4-ylbenzoate
• METHYL 4‐MORPHOLIN‐4‐YL‐BENZOATE
• 4-morpholin-4-yl-benzoic acid methyl ester
• methyl 4-(4-morpholinyl)benzoate
• Methyl 4-morpholin-4-yl-benzoate
• N-(4-Carbomethoxyphenyl)morpholine
• N-(4-methoxycarbonylphenyl)morpholine
• SY013334
• DTXSID40409199
• AC5694
• A878165
• Benzoic acid, 4-(4-morpholinyl)-, methyl ester
• 3T-0068
• 4-(N-Morpholino)-benzene methylcarboxylate
• CS-0187782
• 6-BROMO-3-CHLORO-BENZO[B]THIOPHENE-2-CARBOXYLICACID
• SCHEMBL1063179
• AC-23524
• methyl 4-(morpholin-4-yl)benzoate
• MMSNLLYQDUZFFR-UHFFFAOYSA-N
• FT-0727848
• 23676-05-3
• 4-morpholinobenzoic acid methyl ester
• MFCD03012127
• 4-(N-Morpholino)benzene methylcarboxylate
• Methyl4-Morpholinobenzoate
• Oprea1_652317
• AKOS015992638
• ALBB-027907
• +Expand

• MDL： MFCD03012127
• InChIKey： MMSNLLYQDUZFFR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO3/c1-15-12(14)10-2-4-11(5-3-10)13-6-8-16-9-7-13/h2-5H,6-9H2,1H3
• SMILES： COC(=O)C1=CC=C(C=C1)N2CCOCC2

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 1.37480
• PSA: 38.77000
• Refractive Index: 1.54
• Boiling Point: 371.9℃at760mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 178.7°C
• Density: 1.16